[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride

Specification

• CAS No.: 2098145-92-5
• Molecular Formula: C5H8ClF2N3
• Molecular Weight: 183.59 g/mol
• IUPAC Name: [1-(difluoromethyl)pyrazol-4-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C5H7F2N3.ClH/c6-5(7)10-3-4(1-8)2-9-10;/h2-3,5H,1,8H2;1H
• Standard InChI Key: SGLLZTYNCRPZGL-UHFFFAOYSA-N
• SMILES: C1=C(C=NN1C(F)F)CN.Cl
• Canonical SMILES: C1=C(C=NN1C(F)F)CN.Cl

Introduction

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride is a chemical compound with a molecular formula of C₅H₈ClF₂N₃ and a molecular weight of 183.59 g/mol. This compound belongs to the pyrazole class, which is a group of five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a difluoromethyl group attached to the pyrazole ring and a methanamine moiety contributes to its unique chemical and potential biological properties.

Chemical Reactivity

Pyrazole derivatives, including [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride, can participate in various chemical reactions typical for this class, such as nucleophilic substitution and condensation reactions. The difluoromethyl group may influence the compound's reactivity due to its electron-withdrawing properties.

Synthesis and Characterization

The synthesis of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride typically involves multi-step reactions that require careful control of conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity. Characterization techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity of the synthesized compound.

Safety and Handling

The compound is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. Proper handling and safety precautions are necessary when working with this compound, including wearing protective clothing and following standard laboratory safety protocols.